2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide

• IUPAC Name: 2,4-dichloro-N-[3-[[2-(2-methylphenoxy)acetyl]amino]phenyl]benzamide
• InChI: InChI=1S/C22H18Cl2N2O3/c1-14-5-2-3-8-20(14)29-13-21(27)25-16-6-4-7-17(12-16)26-22(28)18-10-9-15(23)11-19(18)24/h2-12H,13H2,1H3,(H,25,27)(H,26,28)
• InChI Key: CVMSZRYWTGKEDB-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC=CC=C1OCC(=O)NC2=CC(=CC=C2)NC(=O)C3=C(C=C(C=C3)Cl)Cl
• Molecular Formula: C22H18Cl2N2O3
• Molecular Weight: 429.3 g/mol

Description

2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide, also known as DCPB, is a synthetic compound that has been extensively studied for its potential applications in scientific research. DCPB is a benzamide derivative and has been found to exhibit a range of biochemical and physiological effects, making it a promising candidate for further investigation.

Mechanism of Action

The mechanism of action of 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide is not fully understood, but it is thought to involve the modulation of various signaling pathways. 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been found to interact with a range of proteins, including ion channels, receptors, and enzymes, which may contribute to its effects.
Biochemical and Physiological Effects:
2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been found to exhibit a range of biochemical and physiological effects, including inhibition of cancer cell growth, modulation of ion channel activity, and modulation of immune cell activity. Additionally, 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been found to have antioxidant properties, which may contribute to its effects.

Advantages and Limitations for Lab Experiments

One advantage of using 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide in lab experiments is its well-characterized structure and mechanism of action. Additionally, 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been found to exhibit a range of effects, making it a versatile tool for investigating various research questions. However, one limitation of using 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide is its potential toxicity, which may limit its use in certain experiments.

Future Directions

There are several potential future directions for research on 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide. One area of interest is the development of 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide derivatives with improved efficacy and reduced toxicity. Additionally, further investigation into the mechanism of action of 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide may help to identify new targets for drug development. Finally, the potential applications of 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide in the treatment of neurological and immunological disorders warrant further investigation.

Synthesis Methods

The synthesis of 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide involves the reaction of 2,4-dichlorobenzoic acid with 2-methylphenol to form the corresponding ester. This ester is then reacted with N-(3-aminophenyl)benzamide to form 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide.

Scientific Research Applications

2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been studied for its potential applications in a variety of scientific research areas, including cancer research, neuroscience, and immunology. In cancer research, 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been found to inhibit the growth of cancer cells and induce apoptosis. In neuroscience, 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been found to modulate the activity of ion channels and receptors, which may have implications for the treatment of neurological disorders. In immunology, 2,4-dichloro-N-(3-{[(2-methylphenoxy)acetyl]amino}phenyl)benzamide has been found to modulate the activity of immune cells, which may have implications for the treatment of autoimmune diseases.